Cas no 2227729-51-1 (rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2227729-51-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6197461
• PubChem ID: 165827408
• Update Time: 2025-07-01

rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1785425
• 2227729-51-1
• rac-ethyl 4-[(1R,2S)-2-aminocyclopropyl]-1-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C10H15N3O2/c1-3-15-10(14)9-7(5-13(2)12-9)6-4-8(6)11/h5-6,8H,3-4,11H2,1-2H3/t6-,8+/m0/s1
• InChI Key： UHISHIDSFWFPFL-POYBYMJQSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)[C@@H]1C[C@H]1N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227729-51-1)

The compound rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227729-51-1) is a highly specialized chiral molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a cyclopropylamine moiety and a pyrazole carboxylate ester, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

One of the most intriguing aspects of rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate is its stereochemistry. The presence of both (1R,2S) and racemic forms opens up possibilities for enantioselective synthesis, a hot topic in modern organic chemistry. This aligns with the growing demand for chiral drugs, as evidenced by the increasing number of searches for "chiral intermediates in drug development" and "stereoselective synthesis techniques." The compound's versatility also makes it a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest around pyrazole derivatives, driven by their broad biological activities. rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate fits into this trend, as its pyrazole core is known to interact with various biological targets. Online searches for "pyrazole-based drug candidates" and "kinase inhibitors with cyclopropyl groups" reflect this growing curiosity. The compound's ethyl ester group further enhances its utility as a prodrug or a metabolically stable derivative, addressing common challenges in drug bioavailability.

From a synthetic perspective, the preparation of rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic transformations, including cyclopropanation and pyrazole ring formation. These methods are frequently discussed in academic forums and search queries like "efficient synthesis of aminocyclopropyl pyrazoles." The compound's CAS No. 2227729-51-1 serves as a critical identifier for researchers sourcing high-purity materials for their studies, emphasizing the importance of reliable chemical databases and suppliers.

Beyond its chemical properties, rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate has potential applications in personalized medicine. With the rise of precision healthcare, there is a growing need for molecules that can be tailored to individual patient profiles. This compound's modular structure allows for further derivatization, making it a promising scaffold for targeted therapies. Searches for "customizable drug scaffolds" and "personalized medicine intermediates" highlight this emerging trend.

In conclusion, rac-ethyl 4-(1R,2S)-2-aminocyclopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2227729-51-1) represents a fascinating intersection of synthetic chemistry and drug discovery. Its structural complexity, combined with its potential biological relevance, positions it as a compound of significant interest for researchers and industry professionals alike. As the demand for innovative therapeutic agents continues to grow, this molecule is poised to play a pivotal role in the development of next-generation pharmaceuticals.